2-[(4-Bromo-3-methylbenzoyl)amino]butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Bromo-3-methylbenzoyl)amino]butanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a derivative of the amino acid, valine, and is commonly referred to as BMBB.
Mechanism of Action
The mechanism of action of 2-[(4-Bromo-3-methylbenzoyl)amino]butanoic acid is not fully understood. However, it is believed to work by binding to specific receptors in the body, which leads to the activation of certain signaling pathways. This activation can result in various physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation in animal models, which suggests its potential use as an anti-inflammatory agent. Additionally, it has been found to have neuroprotective effects and has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-Bromo-3-methylbenzoyl)amino]butanoic acid in lab experiments is its ability to bind to specific receptors in the body. This allows for targeted drug delivery and can increase the efficacy of the drug. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experiments.
Future Directions
There are several future directions for research on 2-[(4-Bromo-3-methylbenzoyl)amino]butanoic acid. One direction is to further study its anti-inflammatory properties and its potential use as an anti-inflammatory agent. Additionally, more research can be done on its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Another direction is to study its potential use as a drug delivery system and to explore its ability to bind to specific receptors in the body. Overall, there is still much to be learned about this compound and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of 2-[(4-Bromo-3-methylbenzoyl)amino]butanoic acid involves the reaction of 4-bromo-3-methylbenzoyl chloride with valine in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as column chromatography.
Scientific Research Applications
2-[(4-Bromo-3-methylbenzoyl)amino]butanoic acid has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models. Additionally, it has been studied for its potential use as a drug delivery system due to its ability to bind to specific receptors in the body.
Properties
IUPAC Name |
2-[(4-bromo-3-methylbenzoyl)amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO3/c1-3-10(12(16)17)14-11(15)8-4-5-9(13)7(2)6-8/h4-6,10H,3H2,1-2H3,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMQACQAWJKWFOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)NC(=O)C1=CC(=C(C=C1)Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.